N-[2-(4-propylphenoxy)ethyl]acetamide

• IUPAC Name: N-[2-(4-propylphenoxy)ethyl]acetamide
• InChI: InChI=1S/C13H19NO2/c1-3-4-12-5-7-13(8-6-12)16-10-9-14-11(2)15/h5-8H,3-4,9-10H2,1-2H3,(H,14,15)
• InChI Key: HRYDVTMVHGQPEJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)OCCNC(=O)C
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

“N-[2-(4-propylphenoxy)ethyl]acetamide” is a chemical compound with the linear formula C13H19NO2. It has a molecular weight of 221.302. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the SMILES notation: CCCc1ccc(cc1)OCCNC(=O)C. The InChI representation is: InChI=1S/C13H19NO2/c1-3-4-12-5-7-13(8-6-12)16-10-9-14-11(2)15/h5-8H,3-4,9-10H2,1-2H3,(H,14,15).

Scientific Research Applications

Chemical Synthesis and Catalysis

• Chemoselective Acetylation : N-(2-Hydroxyphenyl)acetamide serves as an intermediate in the complete natural synthesis of antimalarial drugs. Chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using immobilized lipase highlights the compound's role in synthesizing biologically active molecules (Deepali B Magadum & G. Yadav, 2018).

Pharmacological Applications

• Pharmacological Assessment of Novel Acetamide Derivatives : Novel acetamide derivatives have been assessed for their cytotoxic, anti-inflammatory, analgesic, and antipyretic effects, indicating the potential of these compounds in medicinal chemistry (P. Rani et al., 2016).
• Anticancer, Anti-Inflammatory, and Analgesic Activities : The development of new chemical entities, such as 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, has shown potential as anticancer, anti-inflammatory, and analgesic agents (P. Rani et al., 2014).

Biochemical Research

• Antimicrobial Evaluation : The synthesis and antimicrobial evaluation of novel imines and thiazolidinones derived from acetamide compounds underline their relevance in developing new antibacterial and antifungal agents (N. Fuloria et al., 2009).
• Anticancer Drug Development : The synthesis and molecular docking analysis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide for anticancer activity against specific receptors demonstrate the role of acetamide derivatives in targeted drug design (Gopal Sharma et al., 2018).

Safety and Hazards

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